Cas no 399-73-5 (6-Fluoro-2-methylbenzothiazole)

• Product Name: 6-Fluoro-2-methylbenzothiazole
• CAS No: 399-73-5
• MF: C₈H₆FNS
• MW: 167.203343868256
• MDL: MFCD00012319
• CID: 294326
• PubChem ID: 15089711
• Update Time: 2025-04-19

6-Fluoro-2-methylbenzothiazole Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-methylbenzo[d]thiazole
• 6-Fluoro-2-methyl-1,3-benzothiazole
• 6-Fluoro-2-methylbenzothiazole
• Benzothiazole, 6-fluoro-2-methyl- (7CI,8CI,9CI)
• Benzothiazole,6-fluoro-2-methyl-
• AK128469
• PubChem21915
• 2-Methyl-6-fluorobenzothiazole
• FCH837285
• 5278AB
• 6-fluoranyl-2-methyl-1,3-benzothiazole
• ST2412380
• AX8182909
• A824829
• 4-[(Cyclopro
• AKOS006283074
• DTXSID00568034
• 399-73-5
• InChI=1/C8H6FNS/c1-5-10-7-3-2-6(9)4-8(7)11-5/h2-4H,1H
• CS-W005688
• DS-5867
• FT-0659887
• SCHEMBL2615304
• MFCD00012319
• DB-029294

• MDL： MFCD00012319
• Inchi： 1S/C8H6FNS/c1-5-10-7-3-2-6(9)4-8(7)11-5/h2-4H,1H3
• InChI Key： HIMUIMWWDJJAJC-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C=CC(=CC1=2)F

Computed Properties

• Exact Mass: 167.02000
• Monoisotopic Mass: 167.02049853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 2.9

Experimental Properties

• Density: 1.319
• Boiling Point: 243.0±13.0℃ at 760 mmHg
• Flash Point: 100.771°C
• Refractive Index: 1.635
• PSA: 41.13000
• LogP: 2.74380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles